Cas no 917396-36-2 (3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester
• CAS No: 917396-36-2
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 786351
• PubChem ID: 59834827
• Update Time: 2025-09-05

3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester
• methyl 2-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate
• SCHEMBL4476468
• 917396-36-2
• UZWJYWKWOGVMEA-UHFFFAOYSA-N
• DTXSID30733152
• methyl 2-methoxy-6-(trifluoromethyl)nicotinate

• Inchi： 1S/C9H8F3NO3/c1-15-7-5(8(14)16-2)3-4-6(13-7)9(10,11)12/h3-4H,1-2H3
• InChI Key： UZWJYWKWOGVMEA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC)=C(N=1)OC)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids